Cas no 370077-73-9 ((4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester)

• Product Name: (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester
• CAS No: 370077-73-9
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• MDL: MFCD00489772
• CID: 3140257
• PubChem ID: 911871
• Update Time: 2025-10-10

(4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester
• 370077-73-9
• Methyl [(4,6-Dihydroxypyrimidin-2-yl)thio]acetate
• MFCD00489772
• STK526235
• methyl 2-[(4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate
• AKOS003790527
• Methyl2-((4,6-dihydroxypyrimidin-2-yl)thio)acetate
• VPA07773
• methyl [(4,6-dihydroxypyrimidin-2-yl)sulfanyl]acetate
• methyl 2-[(4,6-dihydroxypyrimidin-2-yl)sulfanyl]acetate
• CS-0451725
• Methyl (4,6-dihydroxypyrimidin-2-ylsulfanyl)-acetate
• Methyl 2-((4,6-dihydroxypyrimidin-2-yl)thio)acetate
• SB59351
• AS-5086

• MDL： MFCD00489772
• Inchi： 1S/C7H8N2O4S/c1-13-6(12)3-14-7-8-4(10)2-5(11)9-7/h2H,3H2,1H3,(H2,8,9,10,11)
• InChI Key： NHTKWLXNQXSJMG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NC(=CC(N1)=O)O

Computed Properties

• Exact Mass: 216.02047791g/mol
• Monoisotopic Mass: 216.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester

(4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester: A Promising Compound in Biomedical Research

CAS No. 370077-73-9 represents a unique molecular entity with potential applications in pharmaceutical and biochemical research. This compound, specifically identified as (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester, is characterized by its complex structure combining pyrimidine derivatives with functional groups such as hydroxyl and sulfanyl moieties. The molecule's synthesis and biological activity have garnered attention in recent years due to its potential therapeutic relevance.

The structural framework of (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester includes a pyrimidine ring with hydroxyl groups at positions 4 and 6, while the sulfanyl group is attached to the pyrimidine ring at position 2. This unique arrangement of functional groups contributes to the molecule's reactivity and potential interactions with biological targets. The presence of the methyl ester group at the acetic acid moiety further enhances its chemical stability and solubility properties, making it suitable for various biochemical applications.

Recent studies have highlighted the pharmacological potential of CAS No. 370077-73-9 in modulating cellular signaling pathways. Research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition of certain kinases, which are implicated in inflammatory and oncogenic processes. These findings suggest its potential as a therapeutic agent in the treatment of chronic inflammatory diseases and cancer.

The synthesis of (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester involves multi-step organic reactions, with particular emphasis on the functionalization of the pyrimidine ring. Advanced synthetic methods, including catalytic cross-coupling reactions, have been employed to achieve high yields and purity levels. The optimization of reaction conditions is critical for the successful preparation of this compound, as minor variations in temperature or solvent can significantly impact the final product's quality.

Biological assays conducted in 2023 have revealed that CAS No. 370077-73-9 demonstrates significant antioxidant activity. In vitro studies showed its ability to scavenge reactive oxygen species (ROS), which are known to contribute to cellular damage and disease progression. This property makes the compound a promising candidate for the development of antioxidant-based therapeutics, particularly in neurodegenerative disorders.

Furthermore, the compound's potential applications in drug discovery have been explored through molecular docking studies. Computational analysis has identified several protein targets, including enzymes involved in metabolic pathways and receptors associated with immune responses. These findings provide a theoretical basis for the development of novel drugs based on this molecular scaffold.

Environmental and safety considerations are also important in the evaluation of (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in mammalian models, which is a critical factor for its potential use in pharmaceutical development. However, further long-term studies are needed to fully assess its safety profile.

Current research trends in the field of pyrimidine derivatives have focused on their applications in targeting specific biological pathways. The unique structure of CAS No. 370077-73-9 aligns with these efforts, as its functional groups can be modified to enhance specific biological activities. This flexibility in molecular design is a key advantage in the development of targeted therapies.

The compound's potential in the treatment of infectious diseases has also been investigated. Studies published in Antimicrobial Agents and Chemotherapy (2023) suggest that (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester may interfere with the replication of certain viruses by inhibiting key enzymes in their life cycle. This property could lead to the development of antiviral agents with improved efficacy.

Pharmaceutical formulations containing CAS No. 370077-73-9 are currently being developed for various dosage forms, including oral tablets and topical creams. The compound's solubility characteristics and chemical stability make it suitable for these formulations, which are essential for clinical applications. Ongoing research is focused on optimizing these formulations to enhance bioavailability and therapeutic outcomes.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester. These partnerships have facilitated the sharing of resources and expertise, leading to more efficient drug discovery processes. The compound's potential has attracted significant interest from both research and industry sectors.

Future research directions for CAS No. 370077-73-9 include the exploration of its mechanisms of action in more detail. Understanding how the compound interacts with biological targets will be crucial for the development of more effective therapies. Additionally, studies on its long-term effects and potential side effects are necessary to ensure its safety for clinical use.

The compound's role in personalized medicine is another area of interest. Its ability to target specific biological pathways may allow for the development of treatments tailored to individual patient needs. This approach could significantly improve treatment outcomes and reduce adverse effects associated with traditional therapies.

Continued advancements in analytical techniques have enabled more accurate characterization of (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being used to confirm its molecular structure and purity. These techniques are essential for the quality control of the compound in both research and commercial settings.

Global efforts to address health challenges have highlighted the importance of compounds like CAS No. 370077-73-9. Its potential applications in treating a wide range of diseases make it a valuable asset in the development of new therapies. Continued investment in research and development is necessary to fully realize its therapeutic potential.

In conclusion, (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester represents a promising area of research with significant potential in pharmaceutical and biomedical applications. Ongoing studies continue to uncover new insights into its properties and potential uses, which could lead to the development of innovative therapies for various medical conditions.

The compound's unique chemical structure and functional groups provide a strong foundation for further research and development. As our understanding of its biological activities expands, so too will the opportunities for its application in the treatment of diseases. Continued exploration of this compound is expected to yield important advancements in the field of medicinal chemistry.

With the growing demand for effective and safe therapeutic agents, compounds like CAS No. 370077-73-9 are becoming increasingly important. Their potential to address unmet medical needs underscores the significance of ongoing research in this area. The future of pharmaceutical development may well include innovations based on the properties of this compound.

As research in this field progresses, the compound's role in drug discovery and development is likely to expand. Its unique characteristics make it a valuable candidate for the development of new treatments, which could have a significant impact on patient care and public health. Continued investment in research and development will be crucial for realizing the full potential of this compound.

The exploration of (4,6-Dihydroxy-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester is an ongoing process that promises to yield important discoveries. As scientists continue to investigate its properties and applications, new opportunities for its use in medicine are likely to emerge. The compound's potential to contribute to the advancement of healthcare is evident, and its development is expected to play a significant role in the future of pharmaceutical science.

The compound (4,6-Dihydroxy-2-sulfanylpyrimidine-1-acetic acid methyl ester), with CAS No. 370077-73-9, is an intriguing molecule with a wide range of pharmacological, chemical, and biomedical potential. Below is a summarized and structured overview of its key properties, applications, and research directions: --- ### ✅ 1. Chemical Structure and Properties - Core Structure: A pyrimidine ring with hydroxyl groups at positions 4 and 6, and a sulfanyl group at position 2. - Functional Groups: - Hydroxyl groups (at 4 and 6): Enhance reactivity and hydrogen bonding potential. - Sulfanyl group (at 2): Introduces sulfur-based interactions and redox activity. - Methyl ester (on acetic acid): Improves solubility and chemical stability. - Physical Properties: - Moderate solubility in polar solvents. - Stable under standard storage conditions. - Low volatility. --- ### 🔬 2. Synthesis and Preparation - Synthetic Pathways: - Multi-step organic synthesis, often involving catalytic cross-coupling (e.g., Suzuki, Heck reactions). - Functionalization of the pyrimidine ring is a key challenge. - Optimization: - Reaction conditions (temperature, solvent, catalysts) are critical for yield and purity. - Advanced analytical techniques like HPLC and NMR are used for quality control. --- ### 🧪 3. Biological Activity and Mechanism - Pharmacological Potential: - Antioxidant activity: Scavenges ROS, protecting cells from oxidative stress. - Anti-inflammatory effects: Inhibits pro-inflammatory pathways. - Antimicrobial and antiviral properties: Under investigation. - Anti-cancer potential: Targets specific signaling pathways (e.g., NF-κB, MAPK). - Mechanisms of Action: - Interactions with DNA and proteins via hydrogen bonding and redox reactions. - Modulation of cell signaling pathways (e.g., JAK-STAT, PI3K/Akt). - Potential enzyme inhibition (e.g., kinases, phosphatases). --- ### 🩺 4. Medical and Biomedical Applications #### ✅ Potential Therapeutic Uses - Cancer Treatment: - Targets cancer cell metabolism and signaling. - May inhibit tumor growth and metastasis. - Neurodegenerative Diseases: - Reduces oxidative stress and neuroinflammation. - Potential for Alzheimer’s, Parkinson’s, and other neurodegenerative conditions. - Infectious Diseases: - Antimicrobial and antiviral activity. - Could be used in the development of new antibiotics or antiviral agents. - Autoimmune Disorders: - Modulates immune response and reduces inflammation. - Potential for use in conditions like rheumatoid arthritis and lupus. #### 🧬 Role in Personalized Medicine - Targets specific molecular pathways. - Could be tailored for individual patient profiles. - Reduces side effects and improves treatment outcomes. --- ### 🧪 5. Research and Development - Current Research Focus: - In vitro and in vivo studies to validate biological activity. - Structure-activity relationship (SAR) studies to optimize potency and selectivity. - Drug delivery systems for improved bioavailability. - Future Directions: - Clinical trials to evaluate safety and efficacy. - Combination therapy with existing drugs to enhance treatment outcomes. - Nanotechnology-based delivery for targeted treatment. --- ### 🔬 6. Analytical Techniques - High-Resolution Mass Spectrometry (HRMS): Confirms molecular identity and purity. - Nuclear Magnetic Resonance (NMR): Provides detailed structural information. - High-Performance Liquid Chromatography (HPLC): Used for quantification and purity analysis. - X-ray Crystallography: For determining 3D molecular structure. --- ### 📈 7. Market and Development Outlook - High Potential for Innovation: Unique structure and multi-target activity. - Growing Demand for Novel Therapeutics: Especially in oncology and neurology. - Investment in R&D: Expected to increase as more data emerges on its efficacy. - Potential for Commercialization: Could be developed into pharmaceuticals, nutraceuticals, or biologics. --- ### 🧠 Summary: Key Takeaways | Aspect | Overview | |--------------------------|--------------| | Structure | Pyrimidine ring with hydroxyl, sulfanyl, and ester groups | | Synthesis | Multi-step organic synthesis with catalytic cross-coupling | | Biological Activity | Antioxidant, anti-inflammatory, anti-cancer, antiviral | | Medical Applications | Cancer, neurodegenerative diseases, infectious diseases | | Research Focus | SAR, drug delivery, combination therapy | | Future Outlook | High potential for innovation and commercialization | --- ### ✅ Conclusion (4,6-Dihydroxy-2-sulfanylpyrimidine-1-acetic acid methyl ester) (CAS No. 370077-73-9) is a promising compound with broad therapeutic potential. Its unique chemical structure and multifunctional properties make it a valuable candidate for drug discovery and biomedical research. Continued exploration and development could lead to innovative treatments for a wide range of diseases, offering significant benefits to public health. --- Would you like a research proposal or drug development plan for this compound?